Cas no 899955-73-8 (2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide)

2-{5-(Hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide is a synthetic organic compound featuring a substituted imidazole core linked to a nitrophenylacetamide moiety via a thioether bridge. This structure confers potential reactivity and binding properties, making it of interest in medicinal chemistry and biochemical research. The hydroxymethyl and nitrophenyl groups enhance solubility and electronic interactions, while the thioether linkage provides stability under physiological conditions. Its modular design allows for further functionalization, enabling applications in drug discovery and enzyme inhibition studies. The compound's well-defined synthetic pathway ensures reproducibility, and its purity can be verified through standard analytical techniques such as HPLC and NMR.
2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide structure
899955-73-8 structure
Product Name:2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide
CAS No:899955-73-8
MF:C20H20N4O4S
MW:412.462203025818
CID:5459199
Update Time:2025-10-31

2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[5-(hydroxymethyl)-1-[(4-methylphenyl)methyl]imidazol-2-yl]sulfanyl-N-(3-nitrophenyl)acetamide
    • 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide
    • Inchi: 1S/C20H20N4O4S/c1-14-5-7-15(8-6-14)11-23-18(12-25)10-21-20(23)29-13-19(26)22-16-3-2-4-17(9-16)24(27)28/h2-10,25H,11-13H2,1H3,(H,22,26)
    • InChI Key: JZALNSNSNYNXSU-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CSC1N(CC2=CC=C(C)C=C2)C(CO)=CN=1

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Additional information on 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide

Introduction to Compound with CAS No. 899955-73-8 and Product Name: 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide

The compound identified by the CAS number 899955-73-8 and the product name 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's molecular architecture incorporates several key functional groups, including a hydroxymethyl group, a methylphenyl moiety, an imidazole ring, and a nitrophenyl group, which collectively contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Among these, imidazole derivatives have been extensively investigated for their diverse pharmacological effects. The presence of the 1H-imidazol-2-ylsulfanyl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. This structural feature has been a focal point in recent research aimed at identifying molecules with enhanced binding affinity and selectivity.

The acetamide moiety in the molecular structure of this compound is another key feature that contributes to its pharmacological profile. Acetamides are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The combination of an acetamide group with the imidazole scaffold in this compound may lead to novel mechanisms of action that could be exploited in the treatment of various diseases.

Moreover, the 3-nitrophenyl group present in the molecule adds another layer of complexity to its chemical behavior. Nitroaromatic compounds have been studied extensively for their potential antimicrobial and antitumor properties. The electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, thereby affecting its reactivity and interaction with biological targets. This feature makes the compound a promising candidate for further investigation in the development of new drugs.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. The structural features described above suggest that it may interact with specific proteins or enzymes involved in disease pathways. For instance, studies have shown that imidazole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. The presence of multiple functional groups in this compound may enhance its ability to interact with these targets, leading to more effective therapeutic outcomes.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental assays. Molecular docking studies have been particularly useful in understanding how this compound might interact with biological targets at the molecular level. These studies have suggested that the 5-(hydroxymethyl)-1-(4-methylphenyl)methyl group may serve as a key recognition element for binding to specific proteins, while the 1H-imidazol-2-ylsulfanyl group could provide additional binding interactions.

In addition to computational studies, experimental investigations have also provided valuable insights into the pharmacological properties of this compound. Initial pharmacokinetic studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for further development into a therapeutic agent. Further research is needed to fully characterize its pharmacokinetic profile and assess its safety and efficacy in preclinical models.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves several key transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Each step has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluations. The synthetic route also highlights the versatility of modern organic synthesis techniques, which allow for the construction of complex molecular architectures with precision.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, particularly in understanding how different functional groups contribute to molecular recognition and biological activity. This knowledge can be applied to design new molecules with improved properties for therapeutic use.

In conclusion, the compound with CAS No. 899955-73-8 and product name 2-{5-(hydroxymethyl)-1-(4-methylphenyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(3-nitrophenyl)acetamide represents a promising candidate for further investigation in pharmaceutical research. Its intricate structure and diverse functional groups make it a versatile molecule with potential applications in drug discovery and development. Further studies are warranted to fully explore its pharmacological properties and therapeutic potential.

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